6-cyclopropyl-1H-indazole hydrochloride
Overview
Description
6-Cyclopropyl-1H-indazole Hydrochloride (6-CPIH) is an organic compound with a unique chemical structure. It is composed of a six-membered cyclopropyl ring fused to a 1H-indazole ring, and the compound is usually found in its hydrochloride salt form. 6-CPIH has a wide range of applications in scientific research and has been studied for its potential therapeutic uses.
Mechanism of Action
The exact mechanism of action of 6-cyclopropyl-1H-indazole hydrochloride is still being studied. However, it is known to interact with a variety of biochemical pathways, including those involved in the regulation of cell growth, inflammation, and neurological disorders. Specifically, 6-cyclopropyl-1H-indazole hydrochloride is known to interact with proteins involved in the regulation of gene expression, protein synthesis, and signal transduction. Additionally, 6-cyclopropyl-1H-indazole hydrochloride is known to interact with enzymes involved in the regulation of neurotransmitter metabolism.
Biochemical and Physiological Effects
6-cyclopropyl-1H-indazole hydrochloride has been studied for its potential therapeutic effects. In animal studies, 6-cyclopropyl-1H-indazole hydrochloride has been shown to inhibit the growth of cancer cells, reduce inflammation, and improve neurological function. Additionally, 6-cyclopropyl-1H-indazole hydrochloride has been shown to inhibit the activity of enzymes involved in the breakdown of neurotransmitters, which can lead to improved cognitive function.
Advantages and Limitations for Lab Experiments
The use of 6-cyclopropyl-1H-indazole hydrochloride in laboratory experiments has several advantages. First, 6-cyclopropyl-1H-indazole hydrochloride is a relatively inexpensive compound, making it a cost-effective choice for laboratory research. Additionally, 6-cyclopropyl-1H-indazole hydrochloride is easy to synthesize, which makes it a convenient choice for laboratory experiments. However, there are some limitations to the use of 6-cyclopropyl-1H-indazole hydrochloride in laboratory experiments. For example, 6-cyclopropyl-1H-indazole hydrochloride is not always stable in aqueous solutions, and it can be difficult to store and handle.
Future Directions
The potential applications of 6-cyclopropyl-1H-indazole hydrochloride are still being explored. Some potential future directions for research include the development of new therapeutic agents based on 6-cyclopropyl-1H-indazole hydrochloride, the development of new methods for synthesizing 6-cyclopropyl-1H-indazole hydrochloride, and the study of the biochemical and physiological effects of 6-cyclopropyl-1H-indazole hydrochloride. Additionally, future research could focus on the development of new methods for detecting and quantifying 6-cyclopropyl-1H-indazole hydrochloride in biological samples. Finally, future research could focus on the development of new methods for delivering 6-cyclopropyl-1H-indazole hydrochloride to target tissues in the body.
Synthesis Methods
6-cyclopropyl-1H-indazole hydrochloride can be synthesized by a variety of methods. One of the most common methods involves the reaction of a cyclopropyl bromide with an indazole derivative in the presence of a base. The reaction is typically carried out in a sealed tube at room temperature, and the resulting product is purified by recrystallization. Other methods of synthesis include the reaction of a cyclopropyl bromide with an indazole derivative in the presence of a catalyst, or the reaction of a cyclopropyl bromide with an indazole derivative in the presence of a base and an oxidant.
Scientific Research Applications
6-cyclopropyl-1H-indazole hydrochloride has a wide range of applications in scientific research. It has been studied as a potential therapeutic agent for the treatment of cancer, inflammation, and neurological disorders. It has also been studied as a potential inhibitor of the enzyme monoamine oxidase, which is involved in the breakdown of neurotransmitters in the brain. Additionally, 6-cyclopropyl-1H-indazole hydrochloride has been studied as a potential inhibitor of the enzyme phosphodiesterase, which is involved in the regulation of blood pressure.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-cyclopropyl-1H-indazole hydrochloride involves the reaction of cyclopropylamine with 2-bromoacetophenone to form 6-cyclopropyl-1-phenyl-1H-indazole. This intermediate is then reacted with hydrochloric acid to form the final product, 6-cyclopropyl-1H-indazole hydrochloride.", "Starting Materials": [ "Cyclopropylamine", "2-bromoacetophenone", "Hydrochloric acid" ], "Reaction": [ "Step 1: Cyclopropylamine is reacted with 2-bromoacetophenone in the presence of a base such as potassium carbonate to form 6-cyclopropyl-1-phenyl-1H-indazole.", "Step 2: The intermediate product from step 1 is then reacted with hydrochloric acid to form 6-cyclopropyl-1H-indazole hydrochloride." ] } | |
CAS RN |
2768327-06-4 |
Product Name |
6-cyclopropyl-1H-indazole hydrochloride |
Molecular Formula |
C10H11ClN2 |
Molecular Weight |
194.7 |
Purity |
95 |
Origin of Product |
United States |
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